Cas no 62935-33-5 (2-Propenoic acid, 3-oxo-2-(trifluoromethyl)-, propyl ester)

2-Propenoic acid, 3-oxo-2-(trifluoromethyl)-, propyl ester structure
62935-33-5 structure
Product Name:2-Propenoic acid, 3-oxo-2-(trifluoromethyl)-, propyl ester
CAS No:62935-33-5
MF:C7H7F3O3
MW:196.123893022537
CID:428628
PubChem ID:71381793
Update Time:2025-04-19

2-Propenoic acid, 3-oxo-2-(trifluoromethyl)-, propyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-oxo-2-(trifluoromethyl)-, propyl ester
    • propyl 3-oxo-2-(trifluoromethyl)prop-2-enoate
    • 62935-33-5
    • DTXSID90804216
    • Inchi: 1S/C7H7F3O3/c1-2-3-13-6(12)5(4-11)7(8,9)10/h2-3H2,1H3
    • InChI Key: CHBZUSCNAYXBAZ-UHFFFAOYSA-N
    • SMILES: FC(C(=C=O)C(=O)OCCC)(F)F

Computed Properties

  • Exact Mass: 196.03471
  • Monoisotopic Mass: 196.03472857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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